4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide
• InChI: InChI=1S/C22H17N3O4/c1-13-3-6-15(7-4-13)22-24-18-12-17(9-10-20(18)29-22)23-21(26)16-8-5-14(2)19(11-16)25(27)28/h3-12H,1-2H3,(H,23,26)
• InChI Key: ZETVBMLBQGHTLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=C(C=C4)C)[N+](=O)[O-]
• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol

Description

4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and potential for use in a variety of research applications. In

Scientific Research Applications

4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to have anti-proliferative effects on cancer cells and may have potential as a chemotherapeutic agent. In neuroscience, this compound has been studied for its potential as a modulator of glutamate receptors and may have potential as a treatment for neurological disorders. In drug discovery, this compound has been studied for its potential as a scaffold for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide is not fully understood, but it is believed to involve the modulation of glutamate receptors. Glutamate is a neurotransmitter that plays a key role in neuronal communication and is involved in a variety of physiological processes. By modulating glutamate receptors, this compound may have potential as a treatment for neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized, but it is believed to have anti-proliferative effects on cancer cells and may have potential as a chemotherapeutic agent. It is also believed to modulate glutamate receptors, which may have potential as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide in lab experiments is its unique chemical structure, which may make it useful as a scaffold for the development of new drugs. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide. One direction is to further explore its potential as a chemotherapeutic agent for cancer. Another direction is to further investigate its potential as a modulator of glutamate receptors for the treatment of neurological disorders. Additionally, further research could be conducted on the development of new drugs using this compound as a scaffold.

Synthesis Methods

The synthesis of 4-methyl-N-[2-(4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide involves a multi-step process that begins with the reaction of 4-methylphenyl-2-aminophenylmethanone with 5-nitrosalicylic acid in the presence of acetic anhydride. The resulting product is then subjected to a series of purification steps, including recrystallization and chromatography, to yield the final product.